Cas no 214476-09-2 (4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline)

• Product Name: 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline
• CAS No: 214476-09-2
• MF: C₁₂H₈ClN₃O₃
• MW: 277.663221359253
• MDL: MFCD13181070
• CID: 831558
• PubChem ID: 11011305
• Update Time: 2025-10-24

4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline
• 3-Quinolinecarbonitrile, 4-chloro-7-ethoxy-6-nitro-
• 4-CHLORO-3-CYANO-7-ETHOXY-6-NITROQUINOLINE,YELLOW SOLID
• 4-chloro-7-ethoxy-6-nitroquinoline-3-carbonitrile
• 4-Chloro-7-ethoxy-6-nitro-3-quinolinecarbonitrile
• 4-Chloro-7-ethoxy-6-nitro-quinoline-3-carbonitrile
• ZLE0129
• CS-0001119
• SY007477
• DB-305706
• 4-chloro-6-nitro-3-cyano-7-ethoxy quinoline
• BS-15905
• AKOS025405240
• SCHEMBL1892242
• MFCD13181070
• DTXSID80451854
• 214476-09-2
• BCP21725
• F13701
• PTCUBEZCMHJCMK-UHFFFAOYSA-N

• MDL： MFCD13181070
• Inchi： InChI=1S/C12H8ClN3O3/c1-2-19-11-4-9-8(3-10(11)16(17)18)12(13)7(5-14)6-15-9/h3-4,6H,2H2,1H3
• InChI Key： PTCUBEZCMHJCMK-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C2C(=C1)N=CC(=C2Cl)C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.02500
• Monoisotopic Mass: 277.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
• PSA: 91.73000
• LogP: 3.58998

4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline Security Information

• Storage Condition：(BD305683)

Additional information on 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline

4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline: A Comprehensive Overview

The compound 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline (CAS No. 214476-09-2) is a highly functionalized quinoline derivative with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a quinoline ring system substituted with chlorine, cyano, ethoxy, and nitro groups at specific positions. The strategic placement of these substituents imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the antioxidant properties of 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have demonstrated that the compound exhibits significant radical scavenging activity, which could be harnessed in the development of novel therapeutic agents. Additionally, the cytotoxicity of this compound has been evaluated against various cancer cell lines, revealing its potential as an anticancer agent.

In the realm of materials science, 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline has shown remarkable electronic properties. Its ability to act as an electron-deficient aromatic system makes it a valuable component in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its crystallinity and charge transport properties, which are critical for applications in organic photovoltaics and light-emitting diodes (OLEDs).

The synthesis of 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline involves a multi-step process that typically begins with the preparation of a quinoline skeleton. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Recent research has explored the use of microwave-assisted synthesis to accelerate the reaction process and enhance selectivity.

From an environmental perspective, the stability and biodegradability of 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline have been assessed to evaluate its potential impact on ecosystems. Studies indicate that the compound exhibits moderate persistence in aquatic environments, necessitating careful handling during industrial applications. Efforts are underway to develop eco-friendly synthesis routes and degradation pathways for this compound.

In conclusion, 4-Chloro-3-cyano-7-ethoxy-6-nitroquinoline (CAS No. 214476-09-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as a key molecule for future research and development.